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Compound of Interest

Compound Name: Idesin

Cat. No.: B16330615

Get Quote

Idesin: A Technical Overview
For Immediate Release

Shanghai, China – December 15, 2025 – This document provides a concise technical summary

of the chemical compound Idesin, including its key identifiers and physicochemical properties.

This information is intended for researchers, scientists, and professionals in drug development.

Core Compound Information
A comprehensive search of chemical databases has yielded the following core information for

Idesin.
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Property Value Source

CAS Number 20331-85-5 PubChem[1]

Molecular Weight 302.28 g/mol PubChem[1]

Molecular Formula C13H18O8 PubChem[1]

PubChem CID 21591972 PubChem[1]

IUPAC Name

(2S,3R,4S,5S,6R)-2-[2-

hydroxy-6-

(hydroxymethyl)phenoxy]-6-

(hydroxymethyl)oxane-3,4,5-

triol

PubChem[1]

Synonyms

IDESIN, (2S,3R,4S,5S,6R)-2-

(2-hydroxy-6-

(hydroxymethyl)phenoxy)-6-

(hydroxymethyl)oxane-3,4,5-

triol

PubChem[1]

Biological Activity and Experimental Data
Despite a thorough literature and database search for "Idesin," including its CAS number and

various synonyms, no specific information regarding its mechanism of action, associated

signaling pathways, or detailed experimental protocols could be retrieved from publicly

available scientific resources.

The absence of such data suggests that Idesin may be a novel or less-studied compound.

Therefore, the creation of in-depth technical documentation, including signaling pathway

diagrams and experimental workflows as initially requested, is not feasible at this time due to

the lack of foundational research data.

Logical Workflow for Future Research
For researchers interested in investigating Idesin, a logical experimental workflow would be

necessary to elucidate its biological function. The following diagram outlines a potential high-

level approach.
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In vivo Efficacy Models

Pharmacokinetics & Toxicology

Lead Optimization

Click to download full resolution via product page

Caption: A generalized workflow for the investigation of a novel compound like Idesin.
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This document serves as a foundational piece of information on Idesin. Further experimental

investigation is required to understand its biological role and potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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